Cas no 13229-03-3 (2-hydrazinyl-5-phenyl-1,3,4-thiadiazole)

• Product name: 2-hydrazinyl-5-phenyl-1,3,4-thiadiazole
• CAS No: 13229-03-3
• MF: C₈H₈N₄S
• MW: 192.24092
• CID: 235306
• PubChem ID: 253148

2-hydrazinyl-5-phenyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2(3H)-one,5-phenyl-, hydrazone
• (5-phenyl-1,3,4-thiadiazol-2-yl)hydrazine
• 2-hydrazino-5-phenyl-[1,3,4]thiadiazole
• 2-hydrazino-5-phenyl-1,3,4-thiadiazole
• 2-hydrazinyl-5-phenyl-1,3,4-thiadiazole
• 2-phenyl-5-hydrazino-1,3,4-thiadiazole
• 5-phenyl-1,3,4-thiadiazole-2-hydrazine
• 5-phenyl-2-hydrazino-1,3,4-thiadiazole
• AC1L5NIX
• AC1Q4XFE
• AR-1E2196
• CTK4B7844
• Hydrazino-phenyl-[1,3,4]thiadiazol
• hydrazino-phenyl-[1,3,4]thiadiazole
• NCIOpen2_000739
• NSC75710
• SureCN3334264
• 2-hydrazinylidene-5-phenyl-2,3-dihydro-1,3,4-thiadiazole
• CHEMBL1188453
• EN300-52158
• NSC-75710
• 13229-03-3
• SCHEMBL3334264
• COYPLZXSHTZYFQ-UHFFFAOYSA-N
• DTXSID20291458
• AKOS010143127
• 1,3,4-Thiadiazol-2(3H)-one, 5-phenyl-, hydrazone

• Inchi： InChI=1S/C8H8N4S/c9-10-8-12-11-7(13-8)6-4-2-1-3-5-6/h1-5H,9H2,(H,10,12)
• InChI Key： COYPLZXSHTZYFQ-UHFFFAOYSA-N
• SMILES： NNC1=NN=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 192.04714
• Monoisotopic Mass: 192.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 375.7°Cat760mmHg
• Flash Point: 181°C
• Refractive Index: 1.714
• PSA: 63.83
• LogP: 1.61290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives